Cas no 1361790-50-2 (6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde)

• Product Name: 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde
• CAS No: 1361790-50-2
• MF: C₈H₃F₃N₂O₂
• MW: 216.116832017899
• CID: 4801461
• Update Time: 2025-05-20

6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

• Inchi： 1S/C8H3F3N2O2/c9-8(10,11)15-7-5(4-14)1-2-6(3-12)13-7/h1-2,4H
• InChI Key： NVDUJUBGIHGHRW-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=CC=C(C#N)N=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 283
• XLogP3: 1.9
• Topological Polar Surface Area: 63

Additional information on 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde

6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde (CAS No. 1361790-50-2)

6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, identified by the CAS registry number CAS No. 1361790-50-2, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry, agrochemistry, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a cyano group at position 6, a trifluoromethoxy group at position 2, and a carboxaldehyde group at position 3. These substituents contribute to its distinctive chemical properties and reactivity.

The synthesis of 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde involves a series of multi-step reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled the efficient construction of this compound with high purity and yield. The use of transition metal catalysts, such as palladium complexes, has significantly improved the selectivity and sustainability of its synthesis.

One of the most notable applications of this compound is in drug discovery programs targeting various diseases, including cancer and infectious diseases. The cyano and trifluoromethoxy groups are known to enhance the bioavailability and pharmacokinetic properties of the molecule, making it an attractive candidate for medicinal chemists. Recent studies have demonstrated that this compound exhibits potent inhibitory activity against key enzymes involved in cellular signaling pathways, such as kinases and proteases.

In addition to its pharmaceutical applications, 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde has also been explored for its potential in agrochemistry. The trifluoromethoxy group imparts excellent herbicidal activity, while the carboxaldehyde group facilitates the design of site-specific herbicides with reduced environmental impact. Field trials conducted in collaboration with agricultural research institutions have shown promising results in controlling invasive plant species without adversely affecting beneficial crops.

The electronic properties of this compound make it an intriguing candidate for materials science applications as well. The conjugated system formed by the pyridine ring and substituents enables efficient charge transport, which is advantageous for organic electronics. Researchers have investigated its potential as a component in organic photovoltaic cells (OPVs) and light-emitting diodes (OLEDs). Preliminary findings suggest that incorporating this compound into device architectures can enhance their efficiency and stability under operational conditions.

The structural versatility of CAS No. 1361790-50-2 allows for further functionalization to tailor its properties for specific applications. For instance, the carboxaldehyde group can be converted into other functional groups, such as esters or amides, through simple chemical transformations. This modular approach facilitates the development of derivative compounds with enhanced functionality or improved biocompatibility.

From an environmental standpoint, the synthesis and application of this compound are designed to minimize ecological footprint. Green chemistry principles have been integrated into its production process to reduce waste generation and energy consumption. Moreover, its use in sustainable agriculture aligns with global efforts to develop eco-friendly pest control solutions.

In conclusion, 6-Cyano-2-(trifluoromethoxy)pyridine-3-carboxaldehyde, or CAS No. 1361790-50-2, represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structure endows it with exceptional chemical properties that make it invaluable in drug discovery, agrochemistry, and materials science research.